Cas no 322-46-3 (Pyrido[2,3-b]pyrazine)

Pyrido[2,3-b]pyrazine Properties

Names and Identifiers

• Pyrido[2,3-b]pyrazine
• 1,4,5-Triazanaphthalene
• Pyrido(2,3-b)pyrazine
• Pyridopyrazine
• C7H5N3
• 1,4,5-trazanaphthalene
• 1,4,5-Triazanaphthalin
• 2,3-pyridopyrazine
• 5-azaquinoxaline
• EINECS 206-294-9
• Pyrido(3,2-b)pyrazine
• 4-26-00-00168 (Beilstein Handbook Reference)
• YEYHFKBVNARCNE-UHFFFAOYSA-N
• 322-46-3
• BRN 0111634
• AC-907/25014161
• EN300-208840
• DTXSID30185970
• C74646
• MFCD00006717
• WLN: T66 BN EN JNJ
• DS-14197
• A821210
• FT-0606755
• 1,5-Triazanaphthalene
• AKOS006228377
• NSC 73508
• YEYHFKBVNARCNE-UHFFFAOYSA-
• SY039591
• pyrido[3,2-b]pyrazine
• NS00029241
• F6170-0040
• SCHEMBL19888585
• NSC73508
• TAQ8VE5GVQ
• NSC-73508
• SCHEMBL88611
• InChI=1/C7H5N3/c1-2-6-7(9-3-1)10-5-4-8-6/h1-5H
• DB-048186
• pyrido(2,3)pyrazine
• +Expand

• MDL： MFCD00006717
• InChIKey： YEYHFKBVNARCNE-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H5N3/c1-2-6-7(9-3-1)10-5-4-8-6/h1-5H
• SMILES： C1=CN=C2N=CC=NC2=C1

Computed Properties

• Exact Mass: 131.04800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 131.048
• Heavy Atom Count: 10
• Complexity: 115
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 38.7A^2

Experimental Properties

• LogP: 1.02480
• PSA: 38.67000
• Refractive Index: 1.5341 (estimate)
• Boiling Point: 253.9℃ at 760 mmHg
• Melting Point: 139-143 °C
• Flash Point: 115.9 °C
• Color/Form: Not available
• Solubility: Not available
• Density: 1.2374 (rough estimate)

Pyrido[2,3-b]pyrazine Security Information

• RTECS：UV1151600
• Safety Term：S26;S36/37/39
• Safety Instruction： S36/37/39-S26
• Risk Phrases：R20/21/22; R36/37/38
• Dangerous goods sign： Xn
• Risk Phrases： 36/37/38-20/21/22

Pyrido[2,3-b]pyrazine Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%